molecular formula C12H20O3 B8434604 6-(Pent-4-en-1-yl)-1,4,8-trioxaspiro[4.5]decane

6-(Pent-4-en-1-yl)-1,4,8-trioxaspiro[4.5]decane

Cat. No.: B8434604
M. Wt: 212.28 g/mol
InChI Key: YUJFLRJOXMBVSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(Pent-4-en-1-yl)-1,4,8-trioxaspiro[4.5]decane is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H20O3

Molecular Weight

212.28 g/mol

IUPAC Name

6-pent-4-enyl-1,4,8-trioxaspiro[4.5]decane

InChI

InChI=1S/C12H20O3/c1-2-3-4-5-11-10-13-7-6-12(11)14-8-9-15-12/h2,11H,1,3-10H2

InChI Key

YUJFLRJOXMBVSR-UHFFFAOYSA-N

Canonical SMILES

C=CCCCC1COCCC12OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of methyltriphenylphosphonium bromide (0.920 g, 2.58 mmol) in TI IF (10 mL) under N2 at it was added NaHMDS (2M in THF, 1.30 mL, 2.58 mmol). The mixture was stirred at rt for 1 hr. 4-(1,4,8-trioxaspiro[4.5]dec-6-yl)butanal (0.276 g, 1.29 mmol) was then added and the reaction was stirred at it for 1 hr. It was quenched with sat'd. aq. NH4Cl and extracted 3× with Et2O. The combined organics were dried (anhd. Na2SO4), filtered, and concentrated. The residue was purified by column chromatography to give the title compound. 1H NMR (500 MHz, CDCl3) δ 5.75-5.86 (m, 1H), 4.91-5.03 (m, 2H), 3.91-4.05 (m, 4H), 3.78-3.90 (m, 2H), 3.62-3.71 (m, 1H), 3.43 (dd, 1H, J=9.0 Hz, 11.2 Hz), 1.98-2.12 (m, 2H), 1.11-1.81 (m, 7H).
Quantity
1.3 mL
Type
reactant
Reaction Step One
Quantity
0.276 g
Type
reactant
Reaction Step Two
Quantity
0.92 g
Type
catalyst
Reaction Step Three

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